Cas no 55902-81-3 (Ergosta-8,14-dien-3-ol)

• Product name: Ergosta-8,14-dien-3-ol
• CAS No: 55902-81-3
• MF: C₂₈H₄₆O
• MW: 398.664248943329
• CID: 2671533

Ergosta-8,14-dien-3-ol Chemical and Physical Properties

Names and Identifiers

• 5ξ-Ergosta-8,14-dien-3-ol
• Ergosta-8,14-dien-3-ol

• Inchi： 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h12,18-22,24,29H,7-11,13-17H2,1-6H3/t19-,20+,21?,22?,24+,27-,28+/m0/s1
• InChI Key： ZWTGNSZOWCZDDE-NURCNDFMSA-N
• SMILES： OC1CC[C@]2(C)C3CC[C@@]4(C)C(=CC[C@@H]4[C@H](C)CC[C@H](C)C(C)C)C=3CCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 684
• Topological Polar Surface Area: 20.2